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Compound of Interest

Compound Name: Mitochondrial fusion promoter M1

Cat. No.: B10817487 Get Quote

For researchers, scientists, and drug development professionals utilizing Mitochondrial
Fusion Promoter M1, adherence to proper safety and disposal protocols is paramount to

ensure a safe laboratory environment and compliance with regulatory standards. This

document provides a comprehensive guide to the essential safety measures, handling, and

disposal of Mitochondrial Fusion Promoter M1, based on available safety data sheets and

chemical properties.

Chemical and Physical Properties
A summary of the key quantitative data for Mitochondrial Fusion Promoter M1 is presented

below for easy reference.
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Property Value Source

Molecular Weight 364.05 g/mol [1][2][3]

Molecular Formula C₁₄H₁₀Cl₄N₂O [1][2][3][4]

CAS Number 219315-22-7 [1][2][4]

Purity ≥98% [2][4]

Solubility

- Soluble to 100 mM in DMSO-

40 mg/mL in DMSO- 6 mg/mL

in ethanol

[2][4][5]

Storage (Lyophilized)

Store at room temperature,

desiccated. Stable for 24

months.

[4][5]

Storage (in Solution)

Store at -20°C and use within

2 months. Aliquot to avoid

multiple freeze/thaw cycles.

[4][5]

Hazard Identification and Safety Precautions
Mitochondrial Fusion Promoter M1 is classified with the following hazards according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS)[6]:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.

Precautionary Measures:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.
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P264: Wash hands thoroughly after handling.

P270: Do not eat, drink, or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.

Experimental Protocols: Safe Handling and Use
Reconstitution:

For a 15 mM stock solution, reconstitute 5 mg of lyophilized M1 powder in 0.92 mL of

DMSO[5]. Sonication may be recommended to aid dissolution[1].

Handling:

Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust

or vapors.

Use full personal protective equipment (PPE), including a lab coat, safety glasses with side

shields or goggles, and chemical-resistant gloves.

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.

Do not weigh the compound directly on a balance pan. Use a weighing paper or a suitable

container.

Disposal Procedures
While specific disposal instructions for Mitochondrial Fusion Promoter M1 are not explicitly

detailed in the provided search results, the following general procedure should be followed

based on its hazardous properties. All disposal must be in accordance with local, state, and

federal regulations.

Step 1: Waste Segregation
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Solid Waste: Unused or expired lyophilized powder, as well as any lab materials grossly

contaminated with solid M1 (e.g., weighing papers, pipette tips), should be collected in a

clearly labeled, sealed container for hazardous chemical waste.

Liquid Waste: Solutions of M1 in solvents like DMSO or ethanol should be collected in a

separate, compatible, and clearly labeled hazardous waste container. Do not mix with other

incompatible waste streams.

Sharps: Any sharps (needles, razor blades) contaminated with M1 should be disposed of in a

designated sharps container for chemical contamination.

Step 2: Labeling

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Mitochondrial Fusion Promoter M1". Include the solvent if it is a liquid waste.

Step 3: Storage of Waste

Store waste containers in a designated, secure area away from general lab traffic.

Ensure containers are sealed to prevent leaks or spills.

Step 4: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not dispose of M1 down the drain or in the regular trash.

Emergency Spill Procedures:

In case of a spill, evacuate the area and ensure it is well-ventilated. Wearing appropriate PPE,

absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed

container for hazardous waste disposal. Clean the spill area with a suitable laboratory

detergent and water.

Logical Workflow for M1 Disposal
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The following diagram illustrates the decision-making process and steps for the proper disposal

of Mitochondrial Fusion Promoter M1.

M1 Waste Generation

Waste Collection and Segregation

Final Disposal Protocol

Generate M1 Waste

Determine Waste Type

Solid Waste (Powder, Contaminated PPE)

Solid

Liquid Waste (Solutions in DMSO/Ethanol)
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Caption: Workflow for the proper disposal of Mitochondrial Fusion Promoter M1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10817487?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/mitochondrial%20fusion%20promoter%20m1
https://www.rndsystems.com/products/mitochondrial-fusion-promoter-m1_6898
https://pubchem.ncbi.nlm.nih.gov/compound/Mitochondrial-Fusion-Promoter-M1
https://pubchem.ncbi.nlm.nih.gov/compound/Mitochondrial-Fusion-Promoter-M1
https://www.cellsignal.com/products/55199/datasheet?images=0&protocol=0
https://www.cellsignal.com/products/55199/datasheet?images=0&protocol=0
https://www.cellsignal.com/products/activators-inhibitors/mitochondrial-fusion-promoter-m1/55199
https://file.medchemexpress.com/batch_PDF/HY-111475/Mitochondrial-fusion-promoter-M1-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10817487#mitochondrial-fusion-promoter-m1-proper-disposal-procedures
https://www.benchchem.com/product/b10817487#mitochondrial-fusion-promoter-m1-proper-disposal-procedures
https://www.benchchem.com/product/b10817487#mitochondrial-fusion-promoter-m1-proper-disposal-procedures
https://www.benchchem.com/product/b10817487#mitochondrial-fusion-promoter-m1-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10817487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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